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Compound of Interest

Compound Name:
(2-Iodo-5-methoxyphenyl)boronic

acid

Cat. No.: B569776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of (2-
Iodo-5-methoxyphenyl)boronic acid. Due to the limited availability of specific quantitative

data in public literature, this document combines reported qualitative data with extrapolated

information based on structurally similar arylboronic acids. Furthermore, detailed experimental

protocols are provided to enable researchers to determine precise quantitative data for their

specific applications and storage conditions.

Core Properties of (2-Iodo-5-methoxyphenyl)boronic
acid

Property Value Source

CAS Number 89694-50-8 [1]

Molecular Formula C₇H₈BIO₃ [1]

Molecular Weight 277.85 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 202-207 °C [1]
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Solubility Profile
Quantitative solubility data for (2-Iodo-5-methoxyphenyl)boronic acid is not extensively

published. The table below summarizes the available qualitative information and provides

expected solubility trends based on the behavior of other arylboronic acids in common organic

solvents. It is strongly recommended that researchers determine the precise solubility for their

specific solvent systems and conditions using the protocols outlined in this guide.

Solvent Qualitative Solubility Expected Solubility Trend

Chloroform Slightly Soluble[1] Low to Moderate

Methanol Slightly Soluble[1] Moderate to High

Dimethyl Sulfoxide (DMSO) - High

N,N-Dimethylformamide (DMF) - High

Acetonitrile - Moderate

Tetrahydrofuran (THF) - Moderate to High

Acetone - Moderate to High

Water - Very Low

Toluene - Low

Hexanes - Very Low

Expected solubility trends are inferred from studies on phenylboronic acid and its substituted

derivatives, which show higher solubility in polar aprotic and protic solvents and lower solubility

in nonpolar and hydrocarbon solvents.

Stability Profile and Storage
(2-Iodo-5-methoxyphenyl)boronic acid, like many arylboronic acids, is susceptible to

degradation through several pathways. Proper storage and handling are crucial to maintain its

integrity.

Key Degradation Pathways:
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Oxidative Deboronation: The carbon-boron bond can be cleaved in the presence of oxidizing

agents, leading to the formation of the corresponding phenol. This is often a major

degradation pathway for boronic acids.[2][3]

Protodeboronation: This process involves the cleavage of the carbon-boron bond and its

replacement with a carbon-hydrogen bond. It can be accelerated by the presence of

moisture and acidic or basic conditions.

Trimerization (Dehydration): Boronic acids can undergo reversible dehydration to form cyclic

boroxine anhydrides, especially upon heating or under vacuum.

Recommended Storage Conditions: To ensure long-term stability, (2-Iodo-5-
methoxyphenyl)boronic acid should be stored in a tightly sealed container in a dry, cool, and

well-ventilated place. Recommended temperatures are typically between 2-8°C.[1] For

enhanced stability, storage under an inert atmosphere (e.g., argon or nitrogen) is advised to

minimize oxidative degradation and hydrolysis.

Experimental Protocols
The following sections provide detailed methodologies for determining the solubility and

stability of (2-Iodo-5-methoxyphenyl)boronic acid.

Thermodynamic Solubility Determination (Shake-Flask
Method)
This method determines the equilibrium solubility of the compound in a specific solvent at a

given temperature.

Methodology:

Preparation: Add an excess amount of solid (2-Iodo-5-methoxyphenyl)boronic acid to a

series of vials, each containing a known volume of the selected solvent.

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached. It is critical that

excess solid remains after this period.
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Sample Collection and Preparation: Allow the vials to stand undisturbed for at least 2 hours.

Carefully extract a known volume of the supernatant.

Filtration: Filter the supernatant through a 0.45 µm syringe filter to remove any undissolved

solid.

Dilution: Dilute the filtered supernatant with a suitable mobile phase to a concentration within

the calibrated range of the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: Determine the concentration of the compound in the original supernatant and

express the solubility in units such as mg/mL or mol/L.
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Workflow for Thermodynamic Solubility Determination

Preparation

Equilibration

Sampling & Analysis

Result

Add excess solid to solvent

Agitate at constant temp
(24-48h)

Collect & filter supernatant

Dilute sample

Quantify by HPLC

Calculate Solubility
(e.g., mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining thermodynamic solubility.

Stability Assessment under Stress Conditions
This protocol outlines a general procedure for evaluating the stability of (2-Iodo-5-
methoxyphenyl)boronic acid under various stress conditions (e.g., thermal, pH, oxidative).
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Methodology:

Stock Solution Preparation: Prepare a stock solution of (2-Iodo-5-methoxyphenyl)boronic
acid of known concentration in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile

and water).

Stress Conditions Setup:

Thermal Stress: Aliquot the stock solution into vials and store them at elevated

temperatures (e.g., 40°C, 60°C, 80°C) and a control at the recommended storage

temperature (e.g., 4°C).

pH Stress (Hydrolytic Stability): Adjust the pH of the stock solution (if aqueous) to acidic

(e.g., pH 1-2 with HCl) and basic (e.g., pH 12-13 with NaOH) conditions. Store at room

temperature or an elevated temperature.

Oxidative Stress: Add a controlled amount of an oxidizing agent (e.g., hydrogen peroxide)

to the stock solution. Store at room temperature, protected from light.

Photostability: Expose the stock solution in a photostable, transparent container to a

controlled light source (e.g., consistent with ICH Q1B guidelines). Wrap a control sample

in aluminum foil.

Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an

aliquot from each stress condition.

Sample Quenching (if necessary): Neutralize the pH-stressed samples or quench the

oxidative reaction if required.

Analysis: Analyze each sample by a stability-indicating HPLC method capable of separating

the intact (2-Iodo-5-methoxyphenyl)boronic acid from its degradation products.

Data Evaluation: Calculate the percentage of the remaining parent compound at each time

point. Identify and, if possible, quantify the major degradation products.
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Workflow for Stability Assessment

Apply Stress Conditions

Prepare Stock Solution
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HPLC Method

Quantify Parent Compound
& Degradants

Determine Degradation Rate
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Caption: General workflow for assessing chemical stability.

Involvement in Signaling Pathways or Drug
Development
(2-Iodo-5-methoxyphenyl)boronic acid is primarily categorized as a bulk drug intermediate

and a building block for organic synthesis.[1] A thorough review of the literature did not reveal

any evidence of its direct involvement in specific biological signaling pathways or as a

standalone therapeutic agent. Its utility in drug development lies in its role as a precursor or
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reactant in the synthesis of more complex, biologically active molecules, likely through

reactions such as Suzuki-Miyaura cross-coupling.

Conclusion
While specific quantitative solubility and stability data for (2-Iodo-5-methoxyphenyl)boronic
acid are not widely published, this guide provides a foundational understanding based on its

chemical class. The compound exhibits slight solubility in less polar organic solvents like

chloroform and is expected to have higher solubility in polar solvents such as methanol and

DMSO. Its stability is influenced by temperature, pH, and the presence of oxidizing agents, with

recommended storage in a cool, dry, and inert environment. The provided experimental

protocols offer a robust framework for researchers to determine the precise solubility and

stability parameters essential for its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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